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Compound of Interest

Compound Name: 5-Fluoro-3-methylpicolinaldehyde

CAS No.: 780801-57-2

Cat. No.: B1401610

Get Quote

Executive Summary
5-Fluoro-3-methylpicolinaldehyde (CAS: 780801-57-2) is a high-value heterocyclic building

block used primarily in the development of kinase inhibitors and fluorinated drug candidates.

While commercially available, it is classified as a Tier 2/3 specialty chemical: available from

select catalog suppliers but often requiring lead times for bulk quantities.

Strategic Recommendation:

Discovery Scale (<500 mg): Direct purchase is recommended to save time.

Process/Pilot Scale (>1 g): In-house synthesis is strongly advised. The cost differential is

extreme (~30x markup for the aldehyde vs. its bromo-precursor), making the "Make" strategy

highly favorable for any quantity exceeding 1 gram.

Chemical Identity & Profile
Precise identification is critical due to the existence of multiple positional isomers (e.g., 3-fluoro-

5-methyl, 5-fluoro-6-methyl).
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Parameter Detail

IUPAC Name 5-Fluoro-3-methylpyridine-2-carbaldehyde

Common Name 5-Fluoro-3-methylpicolinaldehyde

CAS Number 780801-57-2

Molecular Formula C₇H₆FNO

Molecular Weight 139.13 g/mol

SMILES CC1=CC(F)=CN=C1C=O

Structure
Pyridine ring with aldehyde at C2, methyl at C3,

fluorine at C5.[1][2][3][4][5][6]

Physical State
Typically a low-melting solid or yellow oil

(analog-based).

Commercial Supply Landscape
The market for this compound is driven by "synthesis-on-demand" rather than bulk commodity

stocking. Prices fluctuate significantly based on stock availability.

Supplier Tiering & Pricing Analysis
Data reflects market snapshots from major aggregators (e.g., AK Scientific, Enamine, BLD

Pharm) as of late 2024/early 2025.
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Vendor Tier
Typical Pack
Size

Estimated
Cost (USD)

Lead Time Notes

Tier 1 (Stock) 250 mg $150 - $250 1-2 Weeks

Immediate

availability is

rare; often ships

from global

depots.

Tier 1 (Stock) 1 g $300 - $900 1-2 Weeks

High price per

gram due to

"building block"

status.

Tier 2 (Bulk) 5 g - 25 g Custom Quote 4-6 Weeks

Likely

synthesized

upon order.

Key Insight: The cost per gram for the aldehyde is approximately

900. In contrast, the primary precursor, 2-Bromo-5-fluoro-3-methylpyridine (CAS 38186-85-5),
is available for approximately

20 per gram (e.g., 25g for ~$233). This represents a ~95% cost reduction via in-house
synthesis.

Synthetic Accessibility (The "Make" Strategy)
For researchers requiring more than 1 gram, synthesis is the logical path. The most reliable

route utilizes a metal-halogen exchange on the commercially available bromo-precursor.

Synthesis Workflow (DOT Diagram)

2-Bromo-5-fluoro-3-methylpyridine
(CAS 38186-85-5)

Lithiation
(n-BuLi, -78°C)

Dry THF, N2 Lithio-Intermediate
(Transient)

Br/Li Exchange Formylation
(DMF Quench)

Electrophilic Trap 5-Fluoro-3-methylpicolinaldehyde
(CAS 780801-57-2)

Acidic Workup
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Figure 1: Standard synthetic route via Lithium-Halogen exchange. This pathway avoids the use

of expensive transition metal catalysts.

Detailed Protocol: Metal-Halogen Exchange
Objective: Convert 2-Bromo-5-fluoro-3-methylpyridine to 5-Fluoro-3-methylpicolinaldehyde.

Reagents:

Substrate: 2-Bromo-5-fluoro-3-methylpyridine (1.0 equiv)

Reagent: n-Butyllithium (1.1 equiv, 2.5M in hexanes)

Electrophile: N,N-Dimethylformamide (DMF) (1.5 equiv)

Solvent: Anhydrous THF (0.1 M concentration)

Step-by-Step Methodology:

Setup: Flame-dry a round-bottom flask and purge with Argon/Nitrogen. Add anhydrous THF

and the bromo-pyridine substrate.

Cooling: Cool the solution to -78°C (Dry ice/acetone bath). Critical: Low temperature is

essential to prevent deprotonation of the C3-methyl group (benzylic-like position), which

would lead to side products.

Exchange: Add n-BuLi dropwise over 10–15 minutes. Stir at -78°C for 30–60 minutes. The

solution usually turns deep yellow/orange, indicating the formation of the 2-lithio species.

Formylation: Add anhydrous DMF dropwise. Stir at -78°C for 30 minutes, then allow the

reaction to slowly warm to 0°C over 1 hour.

Quench: Quench with saturated aqueous NH₄Cl or dilute HCl (1M) to hydrolyze the

hemiaminolate intermediate to the aldehyde.

Workup: Extract with Ethyl Acetate (x3). Wash combined organics with brine, dry over

Na₂SO₄, and concentrate.
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Purification: Flash column chromatography (Hexanes/EtOAc). Aldehydes are typically visible

under UV (254 nm).

Validation Criteria:

¹H NMR (CDCl₃): Look for the diagnostic aldehyde proton singlet at ~10.0 ppm.

Impurity Check: Ensure no residual starting material (shifts will differ slightly) or des-bromo

byproduct (3-fluoro-5-methylpyridine) is present.

Strategic Sourcing Decision Matrix
Use this logic flow to determine the most efficient acquisition method for your project.

Need 5-Fluoro-3-methylpicolinaldehyde

Quantity Required?

< 500 mg > 1 gram

Budget > $500? Time Critical (<1 week)?

BUY from Catalog
(Enamine, AK Sci)

Yes

MAKE in House
(From Bromo-precursor)

No Yes (High Cost) No (Save 90%)

Click to download full resolution via product page

Figure 2: Decision matrix balancing cost, time, and quantity.
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Stability & Handling
Oxidation Sensitivity: Like most picolinaldehydes, this compound is prone to air oxidation,

forming the corresponding picolinic acid (5-fluoro-3-methylpicolinic acid).

Storage: Store under an inert atmosphere (Argon) at -20°C.

Handling: Avoid prolonged exposure to air during weighing. If the compound appears as a

solid crust or contains white precipitate, check for acid formation via NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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